Cas no 1488811-58-0 (3-isopropoxycyclobutanamine)

• Product Name: 3-isopropoxycyclobutanamine
• CAS No: 1488811-58-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 4607000
• PubChem ID: 65982617
• Update Time: 2025-05-19

3-isopropoxycyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yloxy)cyclobutan-1-amine
• Cyclobutanamine, 3-(1-methylethoxy)-
• 3-isopropoxycyclobutanamine

• Inchi： 1S/C7H15NO/c1-5(2)9-7-3-6(8)4-7/h5-7H,3-4,8H2,1-2H3
• InChI Key： QSYRQGYQALOVOO-UHFFFAOYSA-N
• SMILES： C1(N)CC(OC(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-isopropoxycyclobutanamine

Comprehensive Overview of 3-isopropoxycyclobutanamine (CAS No. 1488811-58-0): Properties, Applications, and Industry Insights

3-isopropoxycyclobutanamine (CAS No. 1488811-58-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutane derivative, functionalized with an isopropoxy group and an amine moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₇H₁₅NO, and its cyclobutanamine core structure contribute to its growing relevance in drug discovery pipelines.

Recent trends in small molecule drug development have increased demand for constrained ring systems like cyclobutanes, as they often improve metabolic stability and target selectivity. 3-isopropoxycyclobutanamine addresses this need by offering a balance between ring strain and synthetic accessibility. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, with the isopropoxy group serving as a modifiable handle for further derivatization.

The compound's physicochemical properties have been extensively studied to support its applications. With a molecular weight of 129.20 g/mol, 3-isopropoxycyclobutanamine typically appears as a colorless to pale yellow liquid at room temperature. Its solubility profile shows good miscibility with common organic solvents like dichloromethane, THF, and ethanol, while demonstrating limited water solubility. These characteristics make it particularly suitable for solution-phase synthesis in medicinal chemistry applications.

In the context of green chemistry initiatives, synthetic routes to 3-isopropoxycyclobutanamine have evolved to incorporate catalytic methods and reduce hazardous byproducts. Modern approaches often employ transition metal-catalyzed cycloadditions or enzymatic resolutions to access enantiomerically pure forms. These advancements align with the pharmaceutical industry's push toward more sustainable manufacturing processes, addressing frequent search queries about eco-friendly synthetic methods for heterocyclic compounds.

Analytical characterization of CAS No. 1488811-58-0 typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the cyclobutane protons (δ 1.8-2.5 ppm) and isopropoxy methyl groups (δ 1.2 ppm). Mass spectrometry shows the expected molecular ion peak at m/z 129, while infrared spectroscopy confirms the presence of both amine and ether functional groups. These analytical data points are crucial for researchers verifying compound identity and purity, especially when sourcing materials from different suppliers.

The stability profile of 3-isopropoxycyclobutanamine has been investigated under various conditions. While stable at room temperature when properly stored under inert atmosphere, the compound may undergo gradual decomposition when exposed to strong acids, bases, or oxidizing agents. This information is particularly valuable for formulators developing stable drug formulations incorporating this structural motif. Proper handling recommendations include storage in amber glass containers at 2-8°C under nitrogen, addressing common questions about compound storage best practices.

Emerging applications for 3-isopropoxycyclobutanamine derivatives span multiple therapeutic areas. In CNS drug discovery, the constrained cyclobutane ring may enhance blood-brain barrier penetration while maintaining metabolic stability. Some research groups have incorporated this scaffold into neuromodulator candidates targeting GPCRs, reflecting the growing interest in neurological disorders treatment. The agrochemical sector has also explored similar structures for developing novel crop protection agents with improved environmental profiles.

Regulatory considerations for CAS No. 1488811-58-0 continue to evolve as its applications expand. Current data suggests favorable toxicological profiles in preliminary studies, though comprehensive evaluation remains ongoing. The compound's status as a non-controlled substance facilitates its use in international research collaborations, addressing frequent queries about global chemical compliance. However, researchers are advised to consult local regulations as requirements may vary by jurisdiction and intended use.

Market analysis indicates steady growth in demand for 3-isopropoxycyclobutanamine, particularly from contract research organizations and academic laboratories. Suppliers have responded by offering the compound in various quantities, from milligram-scale for screening purposes to kilogram quantities for process development. This availability supports the compound's integration into high-throughput screening libraries and structure-activity relationship studies, aligning with current trends in fragment-based drug design.

Future research directions for 3-isopropoxycyclobutanamine derivatives may explore their potential in targeted protein degradation strategies, such as PROTAC technology. The compound's ability to serve as a linker between recognition elements and E3 ligase binders makes it an interesting candidate for this innovative approach. This application addresses the pharmaceutical industry's search for new modalities in drug discovery beyond traditional small molecule inhibitors.

Quality control protocols for CAS No. 1488811-58-0 typically specify purity thresholds ≥95% by HPLC analysis, with stringent limits on related substances. Advanced purification techniques like preparative HPLC or recrystallization can achieve even higher purity grades when required for sensitive applications. These specifications respond to the increasing emphasis on compound quality standards in preclinical research, where impurity profiles can significantly impact biological assay results.

In conclusion, 3-isopropoxycyclobutanamine represents an important structural class with diverse applications in life sciences research. Its combination of synthetic accessibility and three-dimensional complexity positions it as a valuable tool for addressing current challenges in molecular design and therapeutic development. As research continues to uncover new applications for this versatile building block, its role in advancing scientific discovery appears increasingly significant.